Cas no 1804936-63-7 (2',5'-Dibromo-3'-(difluoromethoxy)propiophenone)

• Product Name: 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone
• CAS No: 1804936-63-7
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4938397
• Update Time: 2025-05-19

2',5'-Dibromo-3'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Br2F2O2/c1-2-7(15)6-3-5(11)4-8(9(6)12)16-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： HPLRRERPNFGYRQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(CC)=O)Br)OC(F)F

Computed Properties

• Exact Mass: 357.88386 g/mol
• Monoisotopic Mass: 355.88591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 357.97

Additional information on 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone

Professional Introduction to Compound with CAS No. 1804936-63-7 and Product Name: 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone

The compound with CAS No. 1804936-63-7 and the product name 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of both bromine and difluoromethoxy substituents makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of halogenated aromatic compounds due to their enhanced bioavailability and metabolic stability. The 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone structure exemplifies this trend, offering a scaffold that can be readily modified to produce a wide array of pharmacologically active compounds. The bromine atoms at the 2' and 5' positions provide excellent handles for further functionalization via cross-coupling reactions, while the difluoromethoxy group contributes to lipophilicity and metabolic resistance.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. Researchers have been exploring its utility in creating small-molecule inhibitors that can selectively interact with specific biological targets. For instance, studies have shown that derivatives of 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone can exhibit potent activity against certain kinases and other enzymes implicated in cancer progression. The halogen atoms not only facilitate modifications but also enhance binding affinity, making this compound an attractive candidate for further medicinal chemistry investigations.

The difluoromethoxy group, in particular, has been implicated in improving drug-like properties such as solubility and pharmacokinetic profiles. This moiety is known to increase lipophilicity while maintaining good metabolic stability, which are critical factors for successful drug candidates. The combination of bromine and difluoromethoxy substituents in 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone thus provides a robust platform for designing molecules with optimized pharmacological profiles.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that modifications to the 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone scaffold can lead to compounds with improved binding affinities and selectivity. These studies leverage high-throughput virtual screening (HTVS) and other computational techniques to predict the binding modes of potential drug candidates, significantly accelerating the drug discovery process.

Moreover, the compound has shown promise in preclinical studies as a precursor for developing imaging agents. The bromine atoms make it an ideal candidate for radiolabeling procedures, enabling researchers to create probes for positron emission tomography (PET) and other imaging modalities. Such applications are particularly valuable in oncology, where early detection and precise targeting of tumors are crucial for effective treatment.

The synthesis of 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of a precursor aromatic ring followed by selective methylation at the 3' position. The introduction of the difluoromethoxy group is often achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies underscore the compound's role as a building block in complex molecule construction.

In conclusion, 2',5'-Dibromo-3'-(difluoromethoxy)propiophenone (CAS No. 1804936-63-7) represents a significant asset in modern pharmaceutical research. Its unique structural features, combined with its synthetic accessibility, make it an invaluable intermediate for developing novel therapeutics and imaging agents. As research continues to uncover new applications for halogenated aromatic compounds, this compound is poised to play a pivotal role in advancing our understanding of disease mechanisms and improving patient care.